Cas no 50636-22-1 (2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
• CAS No: 50636-22-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 370237
• PubChem ID: 24877584
• Update Time: 2025-04-19

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester
• Ethyl 2-ethoxycinnamate
• ethyl 3-(2-ethoxyphenyl)prop-2-enoate
• Ethyl-2-Ethoxycinnamate
• AKOS017184921
• Ethyl 2-ethoxycinnamate, 97%
• NS00032102
• 2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester
• SCHEMBL3536947
• 50636-22-1
• ethyl (E)-3-(2-ethoxyphenyl)prop-2-enoate
• (E)-3-(2-Ethoxy-phenyl)-acrylic acid ethyl ester
• Ethyl (E)-3-(2-ethoxyphenyl)acrylate
• DTXSID1068564
• (E)-ethyl 3-(2-ethoxyphenyl)acrylate
• Ethyl o-ethoxycinnamate
• EINECS 256-670-1
• 70326-80-6
• MFCD00017275
• WJRLRVSUBGIUGI-MDZDMXLPSA-N

• MDL： MFCD00017275
• Inchi： 1S/C13H16O3/c1-3-15-12-8-6-5-7-11(12)9-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-9+
• InChI Key： WJRLRVSUBGIUGI-MDZDMXLPSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: liquid
• Density: 1.06 g/mL at 25 °C(lit.)
• Boiling Point: 310 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.56(lit.)
• PSA: 35.53000
• LogP: 2.66160
• Solubility: Not available

2-Propenoic acid,3-(2-ethoxyphenyl)-, ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives